Cas no 764661-23-6 (Pseudooxynicotine-d)

Pseudooxynicotine-d structure
Pseudooxynicotine-d structure
Product Name:Pseudooxynicotine-d
CAS No:764661-23-6
MF:C10H14N2O
MW:182.255609035492
CID:550492
PubChem ID:12147166
Update Time:2025-11-02

Pseudooxynicotine-d Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,4-(methylamino)-1-(3-pyridinyl-2,4,5,6-d4)-, hydrochloride (1:2)
    • 4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
    • 4-(methylamino)-1-(2,4,5,6-tetradeuteriopyridin-3-yl)butan-1-one
    • 4-(Methylamino)-1-(3
    • Pseudooxynicotine-d4 DiHydrochloride
    • Pseudooxynicotine-d
    • AKOS030242950
    • 764661-23-6
    • DTXSID90478552
    • Inchi: 1S/C10H14N2O/c1-11-6-3-5-10(13)9-4-2-7-12-8-9/h2,4,7-8,11H,3,5-6H2,1H3/i2D,4D,7D,8D
    • InChI Key: SGDIDUFQYHRMPR-TZMKMNDCSA-N
    • SMILES: O=C(C1C([2H])=NC([2H])=C([2H])C=1[2H])CCCNC

Computed Properties

  • Exact Mass: 254.08900
  • Monoisotopic Mass: 182.135720058g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99000
  • LogP: 3.25880

Pseudooxynicotine-d Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M287003-5mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6
5mg
$ 184.00 2023-09-07
TRC
M287003-50mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6
50mg
$ 1453.00 2023-09-07
MedChemExpress
HY-132962S-1mg
Pseudooxynicotine-d
764661-23-6 ≥99.0%
1mg
¥500 2025-04-16
MedChemExpress
HY-132962S-5mg
Pseudooxynicotine-d
764661-23-6 ≥99.0%
5mg
¥1700 2025-04-16
MedChemExpress
HY-132962S-10mg
Pseudooxynicotine-d
764661-23-6 ≥99.0%
10mg
¥2700 2025-04-16
MedChemExpress
HY-132962S-25mg
Pseudooxynicotine-d
764661-23-6 ≥99.0%
25mg
¥5670 2025-04-16
A2B Chem LLC
AC76995-50mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6
50mg
$474.00 2023-12-30
A2B Chem LLC
AC76995-100mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6
100mg
$698.00 2023-12-30
A2B Chem LLC
AC76995-1mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6 99%
1mg
$85.00 2024-04-19
A2B Chem LLC
AC76995-5mg
4-(Methylamino)-1-(3-pyridyl-d4)-1-butanone Dihydrochloride
764661-23-6 99%
5mg
$205.00 2024-04-19

Additional information on Pseudooxynicotine-d

Comprehensive Analysis of Pseudooxynicotine-d (CAS No. 764661-23-6): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, Pseudooxynicotine-d (CAS No. 764661-23-6) has garnered significant attention due to its unique structural properties and potential applications in analytical chemistry and life sciences. This deuterated analog of pseudooxynicotine is increasingly utilized as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) workflows, particularly in studies involving nicotine metabolism and tobacco alkaloid research. Its isotopic labeling ensures minimal interference with natural compounds, making it indispensable for quantitative analysis and isotope dilution methods.

The molecular structure of Pseudooxynicotine-d features deuterium atoms strategically replacing hydrogen, enhancing its stability and detection sensitivity. Researchers favor this compound for its ability to mitigate matrix effects in complex biological samples, a common challenge in metabolomics studies. Recent publications highlight its role in elucidating nicotine degradation pathways, aligning with growing public interest in harm reduction strategies and alternative nicotine products.

From a synthetic chemistry perspective, the preparation of Pseudooxynicotine-d involves meticulous deuterium incorporation techniques to achieve high isotopic purity (>98%). This precision is critical for applications in forensic toxicology and pharmacokinetic modeling, where accuracy directly impacts study outcomes. The compound's stability under various pH conditions and thermal resistance further expands its utility in longitudinal clinical trials.

Emerging trends in precision medicine have spurred demand for specialized reference standards like Pseudooxynicotine-d. Its compatibility with high-resolution mass spectrometers (HRMS) addresses the need for reliable biomarkers in smoking cessation research. Notably, the compound's application extends to environmental science, where it aids in tracking nicotine derivatives in wastewater-based epidemiology—a field gaining traction amid concerns about public health monitoring.

Quality control protocols for Pseudooxynicotine-d emphasize rigorous NMR validation and chromatographic purity assessments. These measures ensure batch-to-batch consistency, a prerequisite for regulatory-compliant research. The compound's shelf life and storage conditions (typically -20°C under inert atmosphere) are frequently queried by laboratory professionals, reflecting practical considerations in research supply chain management.

Innovative applications continue to emerge, including the compound's use in stable isotope probing to study microbial nicotine metabolism—an area intersecting with bioremediation technologies. Such interdisciplinary uses position Pseudooxynicotine-d as a versatile tool in both academic and industrial settings, particularly in the era of big data analytics for chemical research.

The commercial availability of Pseudooxynicotine-d through certified suppliers has facilitated standardized research protocols globally. However, researchers consistently emphasize the importance of verifying certificates of analysis (CoA) to ensure methodological reproducibility—a key concern in open science initiatives. This aligns with broader scientific discourse about research transparency and data integrity.

Future directions for Pseudooxynicotine-d applications may include expanded roles in personalized nicotine metabolism profiling and electronic cigarette research, given the compound's ability to differentiate endogenous and exogenous nicotine sources. These potential uses correspond with increasing public and scientific interest in next-generation nicotine delivery systems and their health implications.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.